Cas no 1399654-71-7 (5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid)

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid is a heterocyclic compound featuring a pyrazole core linked to a furan carboxylic acid moiety. Its unique structure, combining both pyrazole and furan rings, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The allyl substituent enhances reactivity for further functionalization, while the carboxylic acid group provides a handle for derivatization or coordination. This compound is particularly useful in the development of pharmacologically active molecules, owing to its potential for hydrogen bonding and metal chelation. Its stability and synthetic versatility make it suitable for applications in drug discovery and material science.
5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid structure
1399654-71-7 structure
Product Name:5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid
CAS No:1399654-71-7
MF:C12H12N2O3
MW:232.235282897949
CID:5150373
Update Time:2025-05-20

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid
    • Inchi: 1S/C12H12N2O3/c1-3-6-14-8(2)7-9(13-14)10-4-5-11(17-10)12(15)16/h3-5,7H,1,6H2,2H3,(H,15,16)
    • InChI Key: HJCUJDPVKQZYPC-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)N(CC=C)N=2)=CC=C1C(O)=O

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM502194-1g
5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)furan-2-carboxylicacid
1399654-71-7 97%
1g
$735 2023-02-02

Additional information on 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid

Comprehensive Overview of 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7)

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a furan ring and a pyrazole moiety, which are known for their diverse biological activities and applications in drug discovery. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and biologically active molecules.

The compound's CAS number 1399654-71-7 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structural complexity, characterized by the allyl and methyl substituents on the pyrazole ring, contributes to its versatility in synthetic applications. Recent studies highlight its role in the development of anti-inflammatory agents and antioxidant compounds, aligning with the growing demand for novel therapeutic solutions in healthcare.

In the context of green chemistry and sustainable synthesis, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid has been explored as a candidate for eco-friendly catalytic processes. Its furan-carboxylic acid derivative is particularly valuable in designing biodegradable polymers, a hot topic in environmental science. This aligns with global trends toward reducing plastic waste and developing renewable materials.

From a commercial perspective, the compound's applications extend to agrochemicals and flavor/fragrance industries. Its heterocyclic framework is instrumental in creating crop protection agents with enhanced efficacy and lower environmental impact. Additionally, the furan component is often utilized in synthesizing natural product analogs, catering to the rising consumer preference for plant-derived ingredients.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS 1399654-71-7. These methods ensure purity and stability, which are critical for industrial and research applications. The compound's solubility and thermal stability profiles further influence its suitability for various formulations.

As the scientific community continues to explore multi-target drug design, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid offers a promising scaffold. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to optimize bioactivity. This is particularly relevant in addressing drug resistance challenges, a pressing issue in modern pharmacology.

In summary, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7) represents a multifaceted compound with broad potential across industries. Its integration into high-value chemical synthesis and alignment with sustainability goals underscore its importance in contemporary research and development.

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